Cas no 104678-72-0 (Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)-
• CAS No: 104678-72-0
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• MDL: MFCD31009173
• CID: 3570703
• PubChem ID: 13648553
• Update Time: 2025-10-12

Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)-
• 2-Trifluoromethoxy-5-trifluoromethyl-phenylamine
• DB-422368
• 2-(Trifluoromethoxy)-5-(trifluoromethyl)aniline
• MFCD31009173
• 104678-72-0

• MDL： MFCD31009173
• Inchi： 1S/C8H5F6NO/c9-7(10,11)4-1-2-6(5(15)3-4)16-8(12,13)14/h1-3H,15H2
• InChI Key： FBZMHADMGRMCHN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(F)(F)F)=CC=1N)C(F)(F)F

Computed Properties

• Exact Mass: 245.02753276Da
• Monoisotopic Mass: 245.02753276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.3Ų

Additional information on Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)-

Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- (CAS No. 104678-72-0): A Comprehensive Overview

Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)-, identified by its CAS number 104678-72-0, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its two trifluoromethyl groups and a trifluoromethoxy substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- imparts a high degree of lipophilicity and electronic density, which are critical factors in determining its interaction with biological targets. The presence of both electron-withdrawing and electron-donating groups enhances its potential as a pharmacophore in drug discovery efforts. Specifically, the trifluoromethyl groups contribute to metabolic stability, while the trifluoromethoxy group influences the compound's solubility and binding affinity.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their enhanced bioavailability and resistance to enzymatic degradation. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved therapeutic outcomes. Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- exemplifies this trend, as it has been utilized in the development of novel agents targeting various diseases.

One of the most compelling applications of Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous pathological conditions, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that can modulate kinase activity without affecting other biological processes. Preliminary studies have shown promising results in vitro, indicating its potential as a lead compound for further optimization.

The agrochemical industry has also explored the utility of Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- in the development of advanced pesticides. Its structural features contribute to its ability to interact with biological targets in pests, thereby providing effective pest control solutions. Additionally, the fluorinated nature of the compound enhances its stability under environmental conditions, ensuring prolonged efficacy.

The synthesis of Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that facilitate such complex molecule constructions.

The growing interest in fluorinated aromatic amines has led to an increase in research efforts aimed at understanding their mechanisms of action and optimizing their therapeutic potential. Computational modeling and high-throughput screening techniques have been instrumental in identifying novel derivatives with enhanced properties. These approaches allow researchers to rapidly evaluate large libraries of compounds, accelerating the discovery process.

In conclusion, Benzenamine, 2-(trifluoromethoxy)-5-(trifluoromethyl)- (CAS No. 104678-72-0) represents a significant advancement in fluorinated pharmaceutical intermediates. Its unique structural features and versatile applications make it a valuable tool for researchers in both medicinal chemistry and agrochemicals. As our understanding of fluorine's role in molecular design continues to evolve, compounds like this are poised to play an increasingly important role in the development of next-generation therapeutics.